Cas no 116796-03-3 (Benzenemethanol,2-hydroxy-5-(1H-imidazol-5-ylmethyl)-)

• Product Name: Benzenemethanol,2-hydroxy-5-(1H-imidazol-5-ylmethyl)-
• CAS No: 116796-03-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 148260
• PubChem ID: 3087980
• Update Time: 2025-04-19

Benzenemethanol,2-hydroxy-5-(1H-imidazol-5-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-hydroxy-5-(1H-imidazol-5-ylmethyl)-
• 2-(hydroxymethyl)-4-(1H-imidazol-5-ylmethyl)phenol
• Benzenemethanol, 2-hydroxy-5-(1H-imidazol-4-ylmethyl)-
• SCHEMBL9518454
• DTXSID70151518
• 3-((1H-Imidazol-4-yl)methyl)-6-hydroxybenzenemethanol
• 116796-03-3
• 2-Hydroxy-5-(1H-imidazol-4-ylmethyl)benzenemethanol

• Inchi： 1S/C11H12N2O2/c14-6-9-3-8(1-2-11(9)15)4-10-5-12-7-13-10/h1-3,5,7,14-15H,4,6H2,(H,12,13)
• InChI Key： KTSRARHGUNNUMM-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CO)CC1=CN=CN1

Computed Properties

• Exact Mass: 203.08213
• Monoisotopic Mass: 204.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.338
• Boiling Point: 464.8°C at 760 mmHg
• Flash Point: 234.9°C
• Refractive Index: 1.661
• PSA: 66.24